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Compound of Interest

Compound Name: 5-lodo-A-85380 dihydrochloride

Cat. No.: B1395579

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is a cornerstone of laboratory safety and regulatory compliance.
This document provides a comprehensive, step-by-step guide for the safe disposal of 5-lodo-
A-85380 dihydrochloride, a halogenated organic compound. Adherence to these procedures
is critical to protect personnel and the environment.

. Chemical Profile and Hazard Assessment

5-lodo-A-85380 dihydrochloride is a potent and selective agonist for nicotinic acetylcholine
receptors (NAChRS).[1][2] As an iodo-pyridine derivative, it is classified as a halogenated
organic compound.[3] While a specific Safety Data Sheet (SDS) detailing its disposal is not
readily available, general principles for the disposal of halogenated waste are well-established
and must be followed.

Key Hazards:

» Toxicity: The precise toxicity of this compound is not fully documented in publicly available
sources. However, related pyridine compounds are known to be harmful if swallowed, in
contact with skin, or inhaled.[4]

e Environmental Hazard: Halogenated organic compounds can be persistent in the
environment and may be harmful to aquatic life. Improper disposal, such as drain disposal, is
strictly prohibited.[5][6]
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Il. Quantitative Data Summary

While specific quantitative disposal limits for 5-lodo-A-85380 dihydrochloride are not

available, the following table summarizes general guidelines for laboratory chemical waste

accumulation, based on regulations from agencies like the Environmental Protection Agency

(EPA).

Parameter Guideline Citation(s)

Waste Category Halogenated Organic Waste [7118]
Up to 55 gallons of total

Satellite Accumulation Area hazardous waste, but typically 719]

(SAA) Limit no more than 25 gallons of
chemical waste per laboratory.
No more than 1 quart of

Acute Hazardous Waste Limit reactive acutely hazardous [9]
chemical waste.
Leave at least 5% of the

) container volume as

Container Headspace [10]
headspace to allow for thermal
expansion.

] ] 6 months within an academic
Maximum Storage Time [51[11]

facility.

lll. Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of 5-lodo-A-85380

dihydrochloride from a laboratory setting.

1. Personal Protective Equipment (PPE):

o Wear standard laboratory PPE, including a lab coat, safety goggles, and chemical-resistant

gloves (nitrile gloves are a common standard, but consult your institution's specific

guidelines).
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. Waste Segregation and Collection:

Crucially, do not mix halogenated waste with non-halogenated waste.[7][8] This is critical for
proper disposal and can significantly impact disposal costs.

Collect all waste containing 5-lodo-A-85380 dihydrochloride, including pure compound,
solutions, and contaminated materials (e.g., pipette tips, contaminated gloves), in a
designated and compatible hazardous waste container.[10][12]

For liquid waste, use a sealable, airtight, and chemically compatible container. Polyethylene
or glass containers are generally suitable.[6][12]

For solid waste, such as contaminated consumables, use a designated solid waste
container, like a heavy-duty plastic bag or a labeled puncture-resistant container for sharps.
[91[10]

. Waste Container Labeling:

Label the waste container clearly and accurately before adding any waste.[7][13]

The label must include:

o The words "Hazardous Waste."

o The full chemical name: "5-lodo-A-85380 dihydrochloride" and any other chemical
constituents in the waste stream, with their approximate percentages.|[8]

o The specific hazard characteristics (e.g., "Toxic").

o The accumulation start date (the date the first drop of waste is added).[13]

o The name of the principal investigator or laboratory contact.

. Storage of Waste:

Store the waste container in a designated Satellite Accumulation Area (SAA).[10]

Ensure the container is kept closed at all times, except when adding waste.[5][7]
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e Store in a cool, dry, and well-ventilated area, away from incompatible materials.[8]

» Utilize secondary containment, such as a chemically resistant tub, to contain any potential
leaks.[10]

5. Arranging for Disposal:

o Once the container is nearly full (leaving adequate headspace) or the accumulation time limit
is approaching, arrange for a waste pickup through your institution's Environmental Health
and Safety (EHS) office.[10]

» Follow your institution's specific procedures for requesting a waste pickup.

IV. Experimental Workflow and Disposal Decision
Process

The following diagram illustrates the logical workflow for the proper disposal of 5-lodo-A-85380
dihydrochloride.

Preparation Collection & Segregation

End:
Waste Removed by EHS

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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